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Compound of Interest

Compound Name: 4,4'-Dithiodibutyric acid

Cat. No.: B1198604 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the safety profile of chemical reagents is paramount. This technical guide

provides an in-depth overview of the safety data sheet (SDS) information for 4,4'-
Dithiodibutyric acid (CAS No: 2906-60-7), a compound utilized in various scientific

applications. This document synthesizes available data on its hazards, handling, and

emergency procedures, and details the standard experimental methodologies for hazard

classification.

Summary of Physicochemical and Hazard Data
Quantitative data extracted from various safety data sheets are presented below to offer a clear

and comparative overview of the properties and hazards associated with 4,4'-Dithiodibutyric
acid.

Physicochemical Properties
Property Value Source

Molecular Formula C8H14O4S2 [1][2][3]

Molecular Weight 238.32 g/mol [4]

Appearance Solid [4]

Melting Point 108-110 °C [4]

Flash Point Not applicable [4]
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GHS Hazard Classification
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Sources:[1][2][3][4][5][6][7]

Toxicological and Ecological Information
Endpoint Result

Acute Oral Toxicity No data available

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Toxicity to Fish No data available

Toxicity to Daphnia and other aquatic

invertebrates
No data available

Toxicity to Algae No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Source:[5][7]

Experimental Protocols for Hazard Determination
The hazard classifications for 4,4'-Dithiodibutyric acid are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). Below are detailed methodologies for the key irritation

assessments.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)
This test evaluates the potential of a substance to cause skin irritation by assessing its

cytotoxicity on a reconstructed human epidermis model.[8]

Test System: A three-dimensional reconstructed human epidermis model, which mimics the

biochemical and physiological properties of the upper layers of human skin, is used.[8]

Procedure:

1. The test substance is applied topically to the surface of the RhE tissue. For solids like 4,4'-
Dithiodibutyric acid, a specific amount (e.g., 25mg) is applied.[9]

2. The substance remains in contact with the tissue for a defined period (e.g., 60 minutes).[9]

3. Following exposure, the tissue is thoroughly rinsed to remove the test substance.[8]

4. The tissue is then incubated for a post-exposure recovery period (e.g., 42 hours).[9]

Viability Assessment:

1. Cell viability is measured by the enzymatic conversion of the vital dye MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt.[8]

2. The amount of formazan produced is quantified spectrophotometrically, which correlates

with the number of viable cells.[8]

Classification: A substance is classified as a skin irritant (Category 2) if the tissue viability is

reduced to ≤ 50% of the negative control.[8]

Acute Eye Irritation/Corrosion In Vivo Test (OECD TG
405)
This guideline describes the procedure for determining the potential of a substance to cause

eye irritation or corrosion using an in vivo animal model, typically the albino rabbit.[5][10]

Animal Model: Healthy, young adult albino rabbits are used for this test.[5]
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Procedure:

1. A single dose of the test substance is applied into the conjunctival sac of one eye of the

animal. The other eye remains untreated and serves as a control.[10]

2. The eyelids are held together for approximately one second to prevent loss of the

substance.[10]

3. The eyes are not washed out for at least 24 hours after instillation, unless immediate

corrosive effects are observed.[5]

Observation:

1. The eyes are examined at 1, 24, 48, and 72 hours after application.[11]

2. Ocular lesions (corneal opacity, iris lesions, conjunctival redness, and swelling) are scored

according to a standardized system.[12]

Classification: The classification of the substance's eye irritation potential is based on the

severity and reversibility of the observed ocular lesions.[11]

Safety and Handling Workflow
The following diagram illustrates the logical workflow from hazard identification to the

implementation of appropriate safety measures when handling 4,4'-Dithiodibutyric acid.
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Workflow for Safe Handling of 4,4'-Dithiodibutyric Acid

Hazard Identification

Risk Assessment & Control Measures

Emergency Response (Exposure)

Storage & Disposal

H315: Causes skin irritation

P280: Wear protective gloves/eye protection

H319: Causes serious eye irritation H335: May cause respiratory irritation

P261: Avoid breathing dust P271: Use only in a well-ventilated area

IF INHALED: Remove person to fresh air

If inhaled

IF ON SKIN: Wash with plenty of water

If skin contact

IF IN EYES: Rinse cautiously with water for several minutes

If eye contact

Get medical help if you feel unwell

Store in a well-ventilated place. Keep container tightly closed. P501: Dispose of contents/container to an approved waste disposal plant cluster_1

cluster_3

cluster_2

Click to download full resolution via product page

Safe Handling Workflow Diagram

Conclusion
The available safety data for 4,4'-Dithiodibutyric acid indicates that it is a skin and eye irritant

and may cause respiratory irritation.[1][5][7] While comprehensive toxicological and ecological

data are not readily available in the public domain, the GHS classifications necessitate

stringent adherence to safety protocols.[5][7] Researchers and drug development professionals

must employ appropriate personal protective equipment, ensure adequate ventilation, and be

prepared for emergency first-aid measures in the event of exposure. The standardized testing

methodologies outlined provide a basis for understanding how these hazard classifications are

derived and underscore the importance of evidence-based safety practices in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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